Cas no 1879025-69-0 (Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate)

• Product name: Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate
• CAS No: 1879025-69-0
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5612493
• PubChem ID: 156148519

Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23083651
• 1879025-69-0
• tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate
• EN300-3364872
• Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate

• Inchi： 1S/C16H26N2O2/c1-15(2,3)20-14(19)18-10-8-16(12-17,9-11-18)13-6-4-5-7-13/h13H,4-11H2,1-3H3
• InChI Key： GYZHQLYQQGTGCH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CC1)C1CCCC1)=O

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.3Ų

Additional information on Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate

Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate (CAS No. 1879025-69-0): An Overview

Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate (CAS No. 1879025-69-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyano group, and a cyclopentylpiperidine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The tert-butyl group in the molecule provides steric hindrance, which can influence the compound's stability and reactivity. This is particularly important in pharmaceutical applications where stability and solubility are critical factors. The cyano group, on the other hand, is known for its ability to participate in various chemical reactions, making it a versatile functional group in synthetic chemistry. The cyclopentylpiperidine moiety adds complexity to the molecule, potentially enhancing its biological activity and selectivity.

Recent studies have highlighted the potential of Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate specific neurotransmitter systems, such as dopamine and serotonin receptors, which are implicated in conditions like Parkinson's disease and depression. The unique combination of functional groups in this compound may provide a novel mechanism of action that could lead to more effective treatments.

In addition to its potential in neurological disorders, Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The synthesis of Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a tert-butyl ester with a cyano-substituted cyclopentylamine derivative. This process typically requires the use of transition metal catalysts and careful optimization of reaction parameters to achieve the desired product.

Pharmacokinetic studies have shown that Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures prolonged activity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate in various therapeutic applications. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its mechanism of action and potential side effects.

In conclusion, Tert-butyl 4-cyano-4-cyclopentylpiperidine-1-carboxylate (CAS No. 1879025-69-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in treating various diseases and conditions.